Cas no 113408-12-1 (Butanoic acid,4-oxo-4-(2-thiazolylamino)-, 2-[(4-hydroxyphenyl)methylene]hydrazide)

Butanoic acid,4-oxo-4-(2-thiazolylamino)-, 2-[(4-hydroxyphenyl)methylene]hydrazide structure
113408-12-1 structure
Product Name:Butanoic acid,4-oxo-4-(2-thiazolylamino)-, 2-[(4-hydroxyphenyl)methylene]hydrazide
CAS No:113408-12-1
MF:C14H14N4O3S
MW:318.350961208344
CID:209120
PubChem ID:135624092
Update Time:2025-04-19

Butanoic acid,4-oxo-4-(2-thiazolylamino)-, 2-[(4-hydroxyphenyl)methylene]hydrazide Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4-oxo-4-(2-thiazolylamino)-, 2-[(4-hydroxyphenyl)methylene]hydrazide
    • 4-oxo-4-[2-[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]-N-(1,3-thiazol-2-yl)butanamide
    • 4-Oxo-4-(2-thiazolylamino)butanoic acid ((4-hydroxyphenyl)methylene)hydrazide
    • Butanoic acid, 4-oxo-4-(2-thiazolylamino)-, ((4-hydroxyphenyl)methylene)hydrazide
    • 4-Hydroxy-4-{2-[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinylidene}-N-(1,3-thiazol-2-yl)butanimidic acid
    • BRN 4204942
    • 113408-12-1
    • DTXSID60921060
    • Inchi: 1S/C14H14N4O3S/c19-11-3-1-10(2-4-11)9-16-18-13(21)6-5-12(20)17-14-15-7-8-22-14/h1-4,7-9,19H,5-6H2,(H,18,21)(H,15,17,20)/b16-9+
    • InChI Key: IXZCZYBQADZYOM-CXUHLZMHSA-N
    • SMILES: S1C=CN=C1NC(CCC(N/N=C/C1C=CC(=CC=1)O)=O)=O

Computed Properties

  • Exact Mass: 318.07882
  • Monoisotopic Mass: 318.078661
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 128
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.482
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.718
  • PSA: 100.19
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